Cas no 78160-05-1 (2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid)

• Product Name: 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid
• CAS No: 78160-05-1
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 576482
• PubChem ID: 2405951
• Update Time: 2025-11-02

2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4-methylphenyl)thio]-5-nitro-
• 5-Nitro-2-p-tolylsulfanyl-benzoic acid
• 2-(4-methylphenyl)sulfanyl-5-nitrobenzoic acid
• 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid

• Inchi： 1S/C14H11NO4S/c1-9-2-5-11(6-3-9)20-13-7-4-10(15(18)19)8-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： IOGPWPIPIPXYDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid

Comprehensive Guide to 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid (CAS No. 78160-05-1): Properties, Applications, and Market Insights

2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid (CAS No. 78160-05-1) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This nitrobenzoic acid derivative features a unique molecular structure combining a methylphenylsulfanyl group with a nitrobenzoic acid backbone, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential in drug intermediate synthesis and material science applications.

The chemical structure of 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid includes a benzoic acid core substituted with a nitro group at the 5-position and a 4-methylphenylsulfanyl moiety at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns. Current trends in green chemistry have increased interest in optimizing synthesis routes for such compounds to minimize environmental impact while maintaining high yields.

In pharmaceutical research, 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid serves as a crucial building block for developing novel therapeutic agents. Its molecular framework is particularly interesting for designing enzyme inhibitors and receptor modulators, addressing frequent search queries about "nitro-containing drug intermediates" and "sulfur-based pharmaceutical compounds." The compound's electron-withdrawing nitro group and sulfur linkage make it valuable for creating molecules with specific biological activities.

The applications of 78160-05-1 extend beyond pharmaceuticals into advanced material science. Researchers exploring "functionalized aromatic compounds" or "sulfur-containing materials" often investigate this chemical for its potential in creating specialty polymers and coordination complexes. The compound's ability to participate in various cross-coupling reactions makes it particularly valuable in developing new materials with tailored electronic properties.

Market analysis reveals growing demand for 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid in both academic and industrial settings. Suppliers frequently receive inquiries about its purity specifications, bulk availability, and custom synthesis options. The compound's niche applications in high-value chemical synthesis contribute to its steady market presence, with particular interest from research institutions focusing on medicinal chemistry and catalysis research.

Quality control for CAS 78160-05-1 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements for research-grade chemicals, addressing common concerns about compound characterization and batch-to-batch consistency that frequently appear in technical discussions.

Recent scientific literature highlights innovative uses of 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid in developing photoactive materials and molecular sensors. These applications align with current research trends in smart materials and environmental detection systems, making the compound relevant to cutting-edge scientific inquiries about "functional organic materials" and "molecular recognition systems."

Storage and handling recommendations for 78160-05-1 emphasize protection from moisture and prolonged light exposure, following standard protocols for nitroaromatic compounds. These precautions ensure the compound's stability during research applications, addressing practical questions frequently raised by laboratory personnel about chemical storage best practices.

The synthesis of 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid typically involves multi-step organic reactions starting from commercially available precursors. Process optimization remains an active area of investigation, particularly regarding atom economy and waste reduction - topics that dominate contemporary discussions in sustainable chemistry forums and publications.

Future research directions for this compound may explore its potential in bioorthogonal chemistry and click chemistry applications, areas that consistently generate interest in scientific search queries. The unique combination of sulfur and nitro functionalities in its structure presents opportunities for developing novel chemical probes and bioconjugation reagents.

In conclusion, 2-(4-Methylphenyl)sulfanyl-5-nitrobenzoic Acid (CAS No. 78160-05-1) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its continued relevance in research reflects broader trends in molecular design and functional material development, making it a compound of enduring interest to both academic and industrial chemists.